N,N-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonamide

• IUPAC Name: N,N-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonamide
• InChI: InChI=1S/C12H17F3N4O2S/c1-17(2)22(20,21)19-7-5-18(6-8-19)11-4-3-10(9-16-11)12(13,14)15/h3-4,9H,5-8H2,1-2H3
• InChI Key: HWEAXIDNRZIBRQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1CCN(CC1)C2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C12H17F3N4O2S
• Molecular Weight: 338.35 g/mol
• CAS No.: 478077-48-4

Description

“N,N-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonamide” is a chemical compound with the molecular formula C12H17F3N4O2S and a molecular weight of 338.35. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperazine ring substituted with a dimethylsulfonamide group and a 5-(trifluoromethyl)pyridin-2-yl group.

Scientific Research Applications

1. Potential for Treatment of Age-Related Diseases

N,N-dimethyl-4-[5-(trifluoromethyl)pyridin-2-yl]piperazine-1-sulfonamide analogues with a free radical scavenger group or chelating groups have been studied for their protective effects against cell viability and glutathione level reduction induced by hydrogen peroxide. These compounds are considered promising for preventing cataract, age-related macular degeneration, and Alzheimer's dementia (Jin et al., 2010).

2. Involvement in Crystal Engineering

These compounds are used in crystal engineering to prepare organic co-crystals and salts. Specifically, they disrupt hydrogen-bonded dimer structures within parent sulfa drug crystals, yielding various hydrogen-bond motifs in crystal structures (Elacqua et al., 2013).

3. Role in Phosphoinositide-3-kinase Inhibitors

The compound's structure has been modified in the development of phosphoinositide-3-kinase inhibitors, yielding analogs with effective in vitro efficacy and pharmacokinetic parameters. Such compounds are significant in the context of cell signaling and cancer research (Lanman et al., 2014).

4. Potential as Antibacterial, Antifungal, and Anthelmintic Agents

Sulfonamides derived from this compound have shown significant antibacterial, antifungal, and anthelmintic activities. They also demonstrated potential in latent fingerprint analysis for forensic applications (Khan et al., 2019).

5. Anticancer Activity

Derivatives of this compound have been synthesized and evaluated for anticancer activity. Some of these derivatives exhibited promising activity profiles against leukemia, colon cancer, and melanoma (Szafrański & Sławiński, 2015).

6. Antiviral Applications

Certain derivatives have shown higher antiviral activity against avian paramyxovirus than commercial antiviral drugs, indicating potential in antiviral therapy (Selvakumar et al., 2018).